Cas no 23282-91-9 (4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 23282-91-9
• MF: C₁₅H₁₁Cl₂N₃S
• MW: 336.238939523697
• CID: 288175
• PubChem ID: 822683
• Update Time: 2025-06-12

4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(2,4-dichlorophenyl)-2,4-dihydro-4-(phenylmethyl)-
• 4-benzyl-3-(2,4-dichlorophenyl)-1H-1,2,4-triazole-5-thione
• 4-BENZYL-5-(2,4-DICHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4H-1,2,4-triazole-3-thiol, 5-(2,4-dichlorophenyl)-4-(phenylmethyl)-
• EN300-09105
• 23282-91-9
• SMR000269331
• AKOS001702200
• DTXSID80356375
• 4-benzyl-5-(2,4-dichlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• MLS000681056
• 3-(2,4-dichlorophenyl)-4-(phenylmethyl)-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 5-(2,4-dichlorophenyl)-2,4-dihydro-4-(phenylmethyl)-
• SR-01000518677
• A912678
• Z55992989
• cid_822683
• HMS2556C07
• AG-205/37086049
• CHEMBL1438241
• SCHEMBL10011512
• AKOS001058558
• 4-BENZYL-3-(2,4-DICHLOROPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• SR-01000518677-1
• BDBM114506
• Oprea1_159023
• MFCD02671623
• CS-0221426
• 4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02671623
• Inchi： 1S/C15H11Cl2N3S/c16-11-6-7-12(13(17)8-11)14-18-19-15(21)20(14)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,21)
• InChI Key： GZXSVNPTIUQBIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NNC(N1CC1C=CC=CC=1)=S)Cl

Computed Properties

• Exact Mass: 335.00533
• Monoisotopic Mass: 335.0050739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Analysis of 4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 23282-91-9): Properties, Applications, and Research Trends

The compound 4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 23282-91-9) is a heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and biological activities. As a member of the 1,2,4-triazole family, this molecule combines a benzyl group, a 2,4-dichlorophenyl moiety, and a thiol functional group, making it a versatile scaffold for drug discovery and material science applications.

Recent studies highlight the growing interest in triazole-based compounds like CAS 23282-91-9, particularly in the context of antimicrobial resistance and cancer therapeutics. Researchers are exploring its potential as a multi-target inhibitor, given its ability to interact with enzymes such as kinases and oxidoreductases. The dichlorophenyl segment enhances lipophilicity, which may improve cell membrane permeability—a critical factor in optimizing bioavailability for therapeutic agents.

From a synthetic chemistry perspective, 4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol is often synthesized via cyclocondensation reactions involving thiosemicarbazides or hydrazine derivatives. Its thiol group offers opportunities for further derivatization, such as S-alkylation or metal complexation, expanding its utility in coordination chemistry and catalysis. These modifications are frequently discussed in forums focusing on green chemistry and sustainable synthesis.

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators and pesticide intermediates. The 2,4-dichlorophenyl moiety is known to exhibit herbicidal activity, while the triazole ring contributes to systemic acquired resistance (SAR) in crops—a hot topic in precision agriculture. This aligns with current searches for eco-friendly crop protection solutions and low-residue pesticides.

The physicochemical properties of CAS 23282-91-9, including its melting point (typically 160–165°C), solubility profile (moderate in polar organic solvents), and stability under ambient conditions, make it suitable for formulation studies. Computational chemistry approaches, such as molecular docking and QSAR modeling, are increasingly applied to predict its interactions with biological targets—a methodology dominating recent publications on drug repurposing and virtual screening.

Ongoing research explores the compound's role in material science, particularly in designing corrosion inhibitors for industrial applications. The thiol group can form protective layers on metal surfaces, a property leveraged in nanotechnology and surface engineering. This intersects with trending searches about advanced materials for renewable energy systems.

Quality control of 4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol typically involves HPLC purity analysis and spectroscopic characterization (FT-IR, NMR, MS). These protocols are critical given the compound's use as a pharmacophore in lead optimization—a process frequently queried in medicinal chemistry databases. Recent patents highlight novel crystalline forms with improved physicochemical stability, addressing formulation challenges.

Environmental fate studies indicate that the dichlorophenyl component necessitates careful assessment of biodegradation pathways, a concern mirrored in regulatory discussions about persistent organic pollutants. However, the compound's moderate logP value suggests balanced environmental distribution, a parameter optimized in benign-by-design strategies.

In conclusion, CAS 23282-91-9 represents a multifaceted compound bridging drug discovery, agrochemical innovation, and material engineering. Its structural adaptability continues to inspire research across disciplines, particularly in addressing contemporary challenges like antimicrobial resistance and sustainable agriculture. Future directions may explore its nanocarrier conjugates for targeted delivery systems—an area gaining traction in nanomedicine literature.